Cas no 1427367-47-2 (6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate)

• Product Name: 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate
• CAS No: 1427367-47-2
• MF: C₈H₁₀F₅NO₂
• MW: 247.162519931793
• MDL: MFCD20922769
• CID: 3039282
• PubChem ID: 71303877
• Update Time: 2025-05-21

6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluoro-2-azaspiro[3.3]heptane 2,2,2-trifluoroacetate
• 6,6-Difluoro-2-aza-spiro[3.3]heptane trifluoroacetate
• 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate
• SB19895
• PB23058
• PC405519
• AK171514
• 6,6-Difluoro-2-azaspiro[3.3]heptane TFA
• VADHXGWRJYIASW-UHFFFAOYSA-N
• CHC36747
• AC9815
• 2,2-Difluoro-6-azaspiro[3.3]heptane; 2,2,2-trifluoroacetic acid
• SY102705
• AS-34287
• AKOS025289847
• MFCD20922769
• SCHEMBL20241328
• 6,6-difluoro-2-azaspiro[3.3]heptane; trifluoroacetic acid
• 6,6-Difluoro-2-azaspiro[3.3]heptane2,2,2-trifluoroacetate
• 6,6-Difluoro-2-aza-spiro-[3.3]heptane trifluoroacetate
• 6,6-difluoro-2-azaspiro[3.3]heptane;2,2,2-trifluoroacetic acid
• CS-0050371
• 1427367-47-2

• MDL： MFCD20922769
• Inchi： 1S/C6H9F2N.C2HF3O2/c7-6(8)1-5(2-6)3-9-4-5;3-2(4,5)1(6)7/h9H,1-4H2;(H,6,7)
• InChI Key： VADHXGWRJYIASW-UHFFFAOYSA-N
• SMILES： FC1(CC2(CNC2)C1)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 247.06316937g/mol
• Monoisotopic Mass: 247.06316937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate

6,6-Difluoro-2-Azaspiro[3.3]Heptane Trifluoroacetate: A Comprehensive Overview

The compound 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate (CAS No. 1427367-47-2) is a highly specialized chemical entity with unique structural and functional properties. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, in this case, the nitrogen atom in the azaspiro structure. The trifluoroacetate counterion adds to the compound's stability and reactivity, making it a valuable component in various chemical and pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate, leveraging innovative methodologies such as ring-closing metathesis and fluorination techniques. These methods have not only improved the yield but also enhanced the purity of the compound, which is critical for its application in sensitive environments such as drug discovery and materials science.

The structural uniqueness of 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate lies in its spirocyclic framework, which provides a rigid three-dimensional arrangement. This rigidity is advantageous in medicinal chemistry, where molecular geometry plays a pivotal role in bioavailability and target specificity. The presence of two fluorine atoms at the 6-position further modulates the electronic properties of the molecule, enhancing its reactivity and selectivity in various reactions.

Emerging research has highlighted the potential of 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate as a building block in the synthesis of complex heterocyclic compounds. Its ability to participate in both nucleophilic and electrophilic reactions makes it a versatile intermediate in organic synthesis. For instance, recent studies have demonstrated its utility in constructing bioactive molecules with potential applications in oncology and neurodegenerative diseases.

In terms of applications, 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate has shown promise in catalytic processes due to its ability to stabilize transition states through its spirocyclic framework. This property has been exploited in asymmetric catalysis, where it serves as a chiral ligand or catalyst precursor. Additionally, its compatibility with various functional groups makes it an ideal candidate for multi-component reactions, which are increasingly being adopted in drug development.

The trifluoroacetate counterion in 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate contributes significantly to its solubility and stability under physiological conditions. This makes it particularly suitable for use in biological assays and preclinical studies. Recent findings have also underscored its role as a modulator of ion channels and receptors, opening new avenues for its application in pharmacology.

From an environmental standpoint, the synthesis and handling of 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate adhere to stringent safety protocols to minimize ecological impact. Its stability under standard storage conditions further ensures safe handling and transportation across research facilities.

In conclusion, 6,6-difluoro-2-azaspiro[3.3]heptane trifluoroacetate (CAS No. 1427367-47-2) stands out as a cutting-edge chemical entity with multifaceted applications across diverse scientific domains. Its unique structure, reactivity, and compatibility with advanced synthetic techniques position it as a key player in modern chemical research and development.